Cas no 2228038-44-4 (tert-butyl 2-(2S)-oxiran-2-ylmorpholine-4-carboxylate)

• Product Name: tert-butyl 2-(2S)-oxiran-2-ylmorpholine-4-carboxylate
• CAS No: 2228038-44-4
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 6330414
• PubChem ID: 165687875
• Update Time: 2025-10-30

tert-butyl 2-(2S)-oxiran-2-ylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2S)-oxiran-2-ylmorpholine-4-carboxylate
• 2228038-44-4
• EN300-1881215
• tert-butyl 2-[(2S)-oxiran-2-yl]morpholine-4-carboxylate

• Inchi： 1S/C11H19NO4/c1-11(2,3)16-10(13)12-4-5-14-8(6-12)9-7-15-9/h8-9H,4-7H2,1-3H3/t8?,9-/m0/s1
• InChI Key： HRPGWBJOGVYGPZ-GKAPJAKFSA-N
• SMILES： O1C[C@H]1C1CN(C(=O)OC(C)(C)C)CCO1

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 51.3Ų

Additional information on tert-butyl 2-(2S)-oxiran-2-ylmorpholine-4-carboxylate

Research Brief on tert-Butyl 2-(2S)-oxiran-2-ylmorpholine-4-carboxylate (CAS: 2228038-44-4)

This research brief provides an overview of the latest advancements and applications of tert-butyl 2-(2S)-oxiran-2-ylmorpholine-4-carboxylate (CAS: 2228038-44-4), a key intermediate in the synthesis of biologically active compounds. The compound has garnered significant attention in the pharmaceutical and chemical industries due to its versatile role in the development of novel therapeutics, particularly in the areas of oncology and infectious diseases.

Recent studies have highlighted the importance of tert-butyl 2-(2S)-oxiran-2-ylmorpholine-4-carboxylate as a chiral building block in asymmetric synthesis. Its epoxide functionality and morpholine backbone make it a valuable precursor for the construction of complex molecules with high stereochemical purity. Researchers have successfully employed this compound in the synthesis of protease inhibitors and kinase modulators, demonstrating its broad utility in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists utilized tert-butyl 2-(2S)-oxiran-2-ylmorpholine-4-carboxylate as a key intermediate in the development of a new class of antiviral agents targeting RNA-dependent RNA polymerase. The compound's ability to introduce stereochemical complexity while maintaining synthetic efficiency was crucial for achieving high potency and selectivity in the final drug candidates.

Another significant application was reported in the field of cancer research, where this compound served as a precursor for the synthesis of novel PI3K inhibitors. The research, published in Bioorganic & Medicinal Chemistry Letters, demonstrated how the morpholine-oxirane scaffold could be strategically modified to enhance binding affinity and pharmacokinetic properties of the resulting inhibitors.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production and purification of tert-butyl 2-(2S)-oxiran-2-ylmorpholine-4-carboxylate. A 2024 patent application disclosed an improved catalytic process for its preparation, achieving higher yields and enantiomeric purity while reducing environmental impact through greener chemistry approaches.

The compound's stability and reactivity profile continue to make it a subject of investigation in process chemistry. Researchers are particularly interested in its potential for scale-up production while maintaining the stringent quality standards required for pharmaceutical applications. Several contract research organizations have included this compound in their catalog of specialty chemicals, reflecting its growing importance in the industry.

Looking forward, the unique structural features of tert-butyl 2-(2S)-oxiran-2-ylmorpholine-4-carboxylate position it as a promising candidate for further exploration in drug discovery. Its combination of synthetic accessibility and structural complexity offers numerous opportunities for the development of new therapeutic agents across multiple disease areas.